![molecular formula C14H22N2O4S B4763495 N~1~-(tert-butyl)-N~2~-(2-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide](/img/structure/B4763495.png)
N~1~-(tert-butyl)-N~2~-(2-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide
Overview
Description
N~1~-(tert-butyl)-N~2~-(2-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide, also known as BVT.2733, is a novel small molecule inhibitor of the protein-protein interaction between the transcription factor STAT3 and its upstream activator, JAK2. This compound has been shown to have promising potential as a therapeutic agent for the treatment of various cancers and inflammatory diseases.
Mechanism of Action
N~1~-(tert-butyl)-N~2~-(2-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide exerts its therapeutic effects by inhibiting the interaction between STAT3 and JAK2, which is essential for the activation of STAT3. This leads to the inhibition of downstream signaling pathways that promote cell growth and survival, as well as the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N~1~-(tert-butyl)-N~2~-(2-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and suppression of angiogenesis. In addition, N~1~-(tert-butyl)-N~2~-(2-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide has been found to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines in immune cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using N~1~-(tert-butyl)-N~2~-(2-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide in lab experiments is its high selectivity and specificity for the STAT3 signaling pathway. This allows for more accurate and reliable results in studies investigating the role of STAT3 in cancer and inflammation. However, one limitation of using N~1~-(tert-butyl)-N~2~-(2-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy in vivo.
Future Directions
There are several future directions for research on N~1~-(tert-butyl)-N~2~-(2-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide. One area of interest is the development of more potent and selective inhibitors of the STAT3 signaling pathway. In addition, further studies are needed to investigate the potential of N~1~-(tert-butyl)-N~2~-(2-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide as a therapeutic agent in preclinical and clinical settings. Finally, the development of novel drug delivery systems may improve the bioavailability and efficacy of N~1~-(tert-butyl)-N~2~-(2-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide in vivo.
Scientific Research Applications
N~1~-(tert-butyl)-N~2~-(2-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide has been extensively studied in vitro and in vivo for its potential therapeutic applications. It has been shown to inhibit the growth and survival of cancer cells, including breast, lung, prostate, and pancreatic cancer cells, by blocking the STAT3 signaling pathway. In addition, N~1~-(tert-butyl)-N~2~-(2-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide has been found to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines in immune cells.
properties
IUPAC Name |
N-tert-butyl-2-(2-methoxy-N-methylsulfonylanilino)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O4S/c1-14(2,3)15-13(17)10-16(21(5,18)19)11-8-6-7-9-12(11)20-4/h6-9H,10H2,1-5H3,(H,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFYBHTFEAJDDOQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)CN(C1=CC=CC=C1OC)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Tert-butyl-2-[N-(2-methoxyphenyl)methanesulfonamido]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.